Cas no 2549040-78-8 (N-{[1-(5-fluoropyrimidin-4-yl)azetidin-3-yl]methyl}-N-methylcyclopropanesulfonamide)

• Product Name: N-{[1-(5-fluoropyrimidin-4-yl)azetidin-3-yl]methyl}-N-methylcyclopropanesulfonamide
• CAS No: 2549040-78-8
• MF: C₁₂H₁₇FN₄O₂S
• MW: 300.352384328842
• CID: 5314059
• PubChem ID: 154582548
• Update Time: 2025-05-25

N-{[1-(5-fluoropyrimidin-4-yl)azetidin-3-yl]methyl}-N-methylcyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[[1-(5-Fluoro-4-pyrimidinyl)-3-azetidinyl]methyl]-N-methylcyclopropanesulfonamide
• F6788-8061
• 2549040-78-8
• N-{[1-(5-fluoropyrimidin-4-yl)azetidin-3-yl]methyl}-N-methylcyclopropanesulfonamide
• AKOS040729939

• Inchi： 1S/C12H17FN4O2S/c1-16(20(18,19)10-2-3-10)5-9-6-17(7-9)12-11(13)4-14-8-15-12/h4,8-10H,2-3,5-7H2,1H3
• InChI Key： ZQEMXFOUSHDTGV-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N(C)CC1CN(C2C(=CN=CN=2)F)C1)(=O)=O

Computed Properties

• Exact Mass: 300.10562513g/mol
• Monoisotopic Mass: 300.10562513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 459.5±53.0 °C(Predicted)
• pka: 5.30±0.27(Predicted)

Additional information on N-{[1-(5-fluoropyrimidin-4-yl)azetidin-3-yl]methyl}-N-methylcyclopropanesulfonamide

N-{[1-(5-Fluoropyrimidin-4-yl)azetidin-3-yl]methyl}-N-methylcyclopropanesulfonamide: A Comprehensive Overview

N-{[1-(5-fluoropyrimidin-4-yl)azetidin-3-yl]methyl}-N-methylcyclopropanesulfonamide, identified by the CAS registry number 2549040-78-8, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising applications in drug discovery. The molecule combines elements of pyrimidine derivatives, azetidine rings, and sulfonamide groups, making it a versatile candidate for various biological assays.

The core structure of this compound includes a 5-fluoropyrimidine moiety, which is a well-known scaffold in medicinal chemistry. Pyrimidine derivatives are frequently employed in the development of antiviral, anticancer, and anti-inflammatory agents. The fluorine substitution at the 5-position enhances the compound's stability and bioavailability, making it a favorable choice for pharmacological studies. Recent research has highlighted the role of pyrimidine-based compounds in targeting specific kinases and enzymes, further underscoring their importance in therapeutic development.

The azetidine ring in this compound adds another layer of complexity to its structure. Azetidine is a four-membered ring containing one nitrogen atom, which contributes to the compound's rigidity and potential for hydrogen bonding. This feature is crucial for enhancing the molecule's binding affinity to target proteins. Recent studies have demonstrated that azetidine-containing compounds can exhibit potent inhibitory activity against various enzymes, including proteases and kinases.

The sulfonamide group in the molecule plays a critical role in modulating its pharmacokinetic properties. Sulfonamides are known for their ability to improve solubility and enhance metabolic stability. In this compound, the sulfonamide group is attached to a cyclopropane ring, which introduces additional strain and reactivity into the structure. This combination of features makes the compound an attractive candidate for exploring its potential as a drug lead.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of this compound with various biological targets. Molecular docking studies have revealed that the fluoropyrimidine moiety can effectively bind to nucleotide-binding pockets, while the azetidine ring contributes to stabilizing interactions through hydrogen bonding. These findings suggest that the compound may have applications in targeting viral replication machinery or inhibiting oncogenic signaling pathways.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions, cyclizations, and coupling reactions. The synthesis strategy typically begins with the preparation of the 5-fluoropyrimidine derivative, followed by its incorporation into an azetidine ring system. The final step involves introducing the sulfonamide group via nucleophilic aromatic substitution or other suitable methods.

The structural versatility of N-{[1-(5-fluoropyrimidin-4-yl)azetidin-3-yl]methyl}-N-methylcyclopropanesulfonamide makes it a valuable tool for exploring new chemical entities with therapeutic potential. Its unique combination of functional groups allows for extensive chemical modification, enabling researchers to optimize its pharmacokinetic properties and target specificity.

In conclusion, N-{[1-(5-fluoropyrimidin-4-yl)azetidin-3-yl]methyl}-N-methylcyclopropanesulfonamide represents an intriguing candidate for drug discovery efforts. With its distinctive structural features and promising biological activity profiles, this compound continues to be an area of active research interest within the scientific community.